Cas no 1955474-95-9 (tert-butyl N-{(3S,4R)-4-phenylpyrrolidin-3-ylmethyl}carbamate hydrochloride)

• Product Name: tert-butyl N-{(3S,4R)-4-phenylpyrrolidin-3-ylmethyl}carbamate hydrochloride
• CAS No: 1955474-95-9
• MF: C₁₆H₂₅ClN₂O₂
• MW: 312.834903478622
• MDL: MFCD18089287
• CID: 5247863
• PubChem ID: 57348837
• Update Time: 2025-06-07

tert-butyl N-{(3S,4R)-4-phenylpyrrolidin-3-ylmethyl}carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[[(3S,4R)-4-phenyl-3-pyrrolidinyl]methyl]-, 1,1-dimethylethyl ester, hydrochloride (1:1)
• Tert-butyl (((3s,4r)-4-phenylpyrrolidin-3-yl)methyl)carbamate hydrochloride
• tert-butyl N-{(3S,4R)-4-phenylpyrrolidin-3-ylmethyl}carbamate hydrochloride

• MDL： MFCD18089287
• Inchi： 1S/C16H24N2O2.ClH/c1-16(2,3)20-15(19)18-10-13-9-17-11-14(13)12-7-5-4-6-8-12;/h4-8,13-14,17H,9-11H2,1-3H3,(H,18,19);1H/t13-,14-;/m0./s1
• InChI Key： JYOSIOWMNGYKFF-IODNYQNNSA-N
• SMILES： C([C@@H]1CNC[C@H]1C1C=CC=CC=1)NC(=O)OC(C)(C)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on tert-butyl N-{(3S,4R)-4-phenylpyrrolidin-3-ylmethyl}carbamate hydrochloride

tert-butyl N-{(3S,4R)-4-phenylpyrrolidin-3-ylmethyl}carbamate hydrochloride: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl N-{(3S,4R)-4-phenylpyrrolidin-3-ylmethyl}carbamate hydrochloride (CAS No. 1955474-95-9) stands out as a significant molecule with diverse applications and intriguing chemical properties. This compound, often referred to as Tert-butyl carbamate hydrochloride derivative, has garnered attention in recent years due to its unique structure and potential in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of this compound is characterized by a pyrrolidine ring system with a phenyl group attached at the 4th position. The stereochemistry of the molecule is defined by the (3S,4R) configuration, which plays a crucial role in determining its physical and chemical properties. The presence of the tert-butyl group and the carbamate functionality adds to its versatility, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of this compound in drug discovery. Its ability to act as a chiral building block has been exploited in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to construct complex natural product analogs, demonstrating its potential in medicinal chemistry. The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability under physiological conditions.

In terms of synthesis, this compound can be prepared via a variety of methods, including nucleophilic substitution and coupling reactions. The use of asymmetric catalysis has been pivotal in achieving the desired stereochemistry with high enantiomeric excess. This approach not only ensures the quality of the final product but also aligns with green chemistry principles by minimizing waste and improving efficiency.

The application of this compound extends beyond pharmaceuticals. In agrochemical research, it has been employed as a precursor for herbicides and insecticides. Its ability to undergo various transformations makes it a valuable asset in developing environmentally friendly agricultural solutions. Furthermore, this compound has shown promise in materials science, particularly in the development of advanced polymers and coatings.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the tert-butyl group exerts a significant steric effect, influencing both the reactivity and selectivity of the molecule. These findings have been instrumental in optimizing synthetic pathways and improving yields.

In conclusion, tert-butyl N-{(3S,4R)-4-phenylpyrrolidin-3-ylmethyl}carbamate hydrochloride (CAS No. 1955474-95-9) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, coupled with its versatile reactivity, positions it as a key player in modern organic synthesis. As research continues to uncover new applications and improve synthetic methodologies, this compound will undoubtedly remain at the forefront of chemical innovation.